Cas no 2621-79-6 (N-methyl-N-phenylurethane)

• Product Name: N-methyl-N-phenylurethane
• CAS No: 2621-79-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 84419
• PubChem ID: 75802
• Update Time: 2025-11-01

N-methyl-N-phenylurethane Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-phenylurethane
• Ethyl N-methyl-N-phenylcarbamate
• AC1L2PJS
• ACMC-1CEIR
• Carbamic acid,methylphenyl-,ethyl ester
• Carbanilic acid,N-methyl-,ethyl ester
• Ethyl methylphenylcarbamate
• ETHYL N
• methyl-phenyl-carbamic acid ethyl ester
• Methyl-phenyl-carbamidsaeure-aethylester
• Methyl-phenyl-urethan
• N-methyl N-phenyl carbamate d'ethyle
• N-Methylcarbanilic acid,ethyl ester
• N-Methyl-carbanilsaeure-aethylester
• N-Methyl-N-Phenyl-Carbamic Acid Ethyl Ester
• N-Methyl-N-phenyurethane
• Ethyl N-methylcarbanilate
• NSC 65608
• C13886
• NS00021084
• NSC65608
• Carbamic acid,N-methyl-N-phenyl-,ethyl ester
• N-Methylcarbanilic acid, ethyl ester
• DTXSID40180850
• Carbamic acid, methylphenyl-, ethyl ester
• J-016325
• AMY28241
• SCHEMBL442790
• Ethyl methyl(phenyl)carbamate
• NSC-65608
• AI3-06181
• Carbamic acid, N-methyl-N-phenyl-, ethyl ester
• 2621-79-6
• AKOS005206882
• FT-0634406
• N-Methyl-N-phenylurethane, 96%
• methylphenylurethan
• Carbanilic acid, N-methyl-, ethyl ester
• EINECS 220-065-0
• NCIOpen2_000149
• Ethylmethyl(phenyl)carbamate
• DB-046897

• MDL： MFCD00009105
• Inchi： 1S/C10H13NO2/c1-3-13-10(12)11(2)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
• InChI Key： QHGZFCAIXRVHID-UHFFFAOYSA-N
• SMILES： O(CC)C(N(C)C1C=CC=CC=1)=O
• BRN： 2211046

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.093±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 242-244 ºC
• Boiling Point: 116 ºC (8 Torr)
• Flash Point: 104.0±18.7 ºC,
• Refractive Index: n20/D 1.515(lit.)
• Solubility: Slightly soluble (4.7 g/l) (25 º C),
• PSA: 29.54000
• LogP: 2.27930
• Solubility: Not available

N-methyl-N-phenylurethane Security Information

• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on N-methyl-N-phenylurethane

Recent Advances in the Study of N-methyl-N-phenylurethane (CAS 2621-79-6): A Comprehensive Research Brief

N-methyl-N-phenylurethane (CAS 2621-79-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

One of the key areas of investigation has been the role of N-methyl-N-phenylurethane in the synthesis of carbamate-based pharmaceuticals. Carbamates are known for their diverse biological activities, including insecticidal, fungicidal, and pharmacological effects. Recent research has demonstrated that N-methyl-N-phenylurethane can serve as a versatile building block in the development of novel carbamate derivatives with enhanced efficacy and reduced toxicity. Studies have highlighted its potential in the design of central nervous system (CNS) agents, owing to its ability to cross the blood-brain barrier.

In addition to its synthetic utility, N-methyl-N-phenylurethane has been the subject of toxicological and pharmacokinetic studies. Recent findings indicate that the compound exhibits moderate toxicity, with specific attention being paid to its metabolic pathways and potential bioaccumulation. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its degradation products and assess its environmental impact. These studies are critical for ensuring the safe use of the compound in industrial and pharmaceutical applications.

Another promising avenue of research involves the exploration of N-methyl-N-phenylurethane as a potential inhibitor of specific enzymatic targets. Preliminary in vitro studies have shown that the compound can modulate the activity of certain esterases and proteases, suggesting its utility in the development of enzyme inhibitors. These findings open up new possibilities for the compound's application in treating diseases associated with dysregulated enzyme activity, such as neurodegenerative disorders and cancer.

Despite these advancements, challenges remain in the large-scale production and application of N-methyl-N-phenylurethane. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as reducing the environmental footprint of its production. Green chemistry approaches, including the use of catalytic systems and solvent-free reactions, are being explored to address these issues.

In conclusion, N-methyl-N-phenylurethane (CAS 2621-79-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential biological activities, makes it a valuable subject for ongoing and future studies. Further research is needed to fully elucidate its mechanisms of action and to translate laboratory findings into practical applications.